molecular formula C20H21N5OS B12008780 N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide CAS No. 618880-38-9

N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide

Cat. No.: B12008780
CAS No.: 618880-38-9
M. Wt: 379.5 g/mol
InChI Key: ATOKQVRHDBTLFC-UHFFFAOYSA-N
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Description

    N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide: , is a synthetic organic compound.

  • Its chemical structure consists of a triazole ring, a pyridine ring, and an acetamide group, all connected through sulfur and carbon atoms.
  • The compound exhibits interesting pharmacological properties, making it relevant for scientific research and potential applications.
  • Preparation Methods

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  • Scientific Research Applications

      Biology and Medicine:

  • Mechanism of Action

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  • Comparison with Similar Compounds

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    Properties

    CAS No.

    618880-38-9

    Molecular Formula

    C20H21N5OS

    Molecular Weight

    379.5 g/mol

    IUPAC Name

    N-(3,4-dimethylphenyl)-2-[(4-prop-2-enyl-5-pyridin-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide

    InChI

    InChI=1S/C20H21N5OS/c1-4-11-25-19(17-7-5-6-10-21-17)23-24-20(25)27-13-18(26)22-16-9-8-14(2)15(3)12-16/h4-10,12H,1,11,13H2,2-3H3,(H,22,26)

    InChI Key

    ATOKQVRHDBTLFC-UHFFFAOYSA-N

    Canonical SMILES

    CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)C3=CC=CC=N3)C

    Origin of Product

    United States

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